Cas no 98412-27-2 ((1-ethyl-2-sulfanyl-1H-imidazol-5-yl)methanol)

(1-Ethyl-2-sulfanyl-1H-imidazol-5-yl)methanol is a versatile heterocyclic compound featuring both a sulfhydryl (–SH) and a hydroxymethyl (–CH₂OH) functional group on an imidazole core. This structure imparts reactivity suitable for applications in pharmaceutical synthesis, coordination chemistry, and material science. The sulfhydryl group enables thiol-based conjugation or metal chelation, while the hydroxymethyl moiety offers derivatization potential for esterification or ether formation. Its imidazole ring contributes to biological relevance, making it a potential intermediate in bioactive molecule development. The compound's balanced polarity ensures moderate solubility in organic solvents, facilitating synthetic manipulation. Careful handling is advised due to the thiol group's sensitivity to oxidation. Storage under inert conditions is recommended to maintain stability.

(1-ethyl-2-sulfanyl-1H-imidazol-5-yl)methanol structure

98412-27-2 structure

Product Name:(1-ethyl-2-sulfanyl-1H-imidazol-5-yl)methanol

CAS No:98412-27-2

MF:C₆H₁₀N₂OS

MW:158.221399784088

MDL:MFCD09743113

CID:2820778

PubChem ID:22988644

Update Time:2025-05-27

(1-ethyl-2-sulfanyl-1H-imidazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

- (1-ethyl-2-sulfanyl-1H-imidazol-5-yl)methanol
- F2135-0332
- CS-0298270
- 2H-IMIDAZOLE-2-THIONE, 1-ETHYL-1,3-DIHYDRO-5-(HYDROXYMETHYL)-
- AKOS005207180
- DTXSID90629365
- 1-ethyl-5-hydroxymethyl-2-mercaptoimidazole
- (1-ethyl-2-mercapto-1H-imidazol-5-yl)methanol
- SCHEMBL5655799
- 1-ethyl-2-mercapto-5-hydroxymethylimidazole
- EN300-95415
- 1-Ethyl-5-(hydroxymethyl)-1,3-dihydro-2H-imidazole-2-thione
- 1-ethyl-5-(hydroxymethyl)-2,3-dihydro-1H-imidazole-2-thione
- JRGDGGYXZKWDFN-UHFFFAOYSA-N
- 98412-27-2
- MDL： MFCD09743113
- Inchi： 1S/C6H10N2OS/c1-2-8-5(4-9)3-7-6(8)10/h3,9H,2,4H2,1H3,(H,7,10)
- InChI Key： JRGDGGYXZKWDFN-UHFFFAOYSA-N
- SMILES： S=C1NC=C(CO)N1CC

Computed Properties

Exact Mass: 158.05138412Da
Monoisotopic Mass: 158.05138412Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.6
Topological Polar Surface Area: 67.6Å²

(1-ethyl-2-sulfanyl-1H-imidazol-5-yl)methanol Pricemore >>

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TRC	E153111-100mg	(1-ethyl-2-sulfanyl-1h-imidazol-5-yl)methanol	98412-27-2		100mg	$ 70.00	2022-06-05
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Enamine	EN300-95415-1.0g	(1-ethyl-2-sulfanyl-1H-imidazol-5-yl)methanol	98412-27-2	95.0%	1.0g	$557.0	2025-03-21
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